![molecular formula C8H17NO B6251390 1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol CAS No. 1350813-41-0](/img/no-structure.png)
1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol
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Description
“1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol” is an organic compound . It belongs to the class of organic compounds known as phenol ethers . These are aromatic compounds containing an ether group substituted with a benzene ring .
Molecular Structure Analysis
The molecular weight of “this compound” is 143.23 . The InChI code for this compound is 1S/C8H17NO/c1-7(10)6-8-4-3-5-9(8)2/h7-8,10H,3-6H2,1-2H3/t7?,8-/m0/s1 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The storage temperature for this compound is 4 degrees Celsius .Safety and Hazards
“1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol” is classified as a dangerous compound . It may cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylpyrrolidine", "2-bromo-1-propanol", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Diethyl ether" ], "Reaction": [ "Step 1: 2-methylpyrrolidine is reacted with NaH in DMF to form the corresponding pyrrolidine anion.", "Step 2: 2-bromo-1-propanol is added to the reaction mixture and allowed to react with the pyrrolidine anion to form the desired intermediate.", "Step 3: The intermediate is then treated with MeOH and HCl to form the hydrochloride salt of the product.", "Step 4: The hydrochloride salt is then dissolved in water and basified with NaOH to form the free base.", "Step 5: The free base is extracted with diethyl ether and the organic layer is dried over Na2SO4.", "Step 6: The solvent is removed under reduced pressure to yield the final product, 1-[(2S)-1-methylpyrrolidin-2-yl]propan-2-ol." ] } | |
CAS RN |
1350813-41-0 |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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